Cas no 6990-06-3 (Fusidic acid)

Fusidic acid (fusidate), a steroid antibacterial antibiotic, has no corticosteroid effect Conclusion: fusidic acid inhibits bacterial growth by preventing ribosomes from releasing translation elongation factor G (EF-G)

Fusidic acid structure

Product Name:Fusidic acid

CAS No:6990-06-3

Molecular Formula:C₃₁H₄₈O₆

Molecular Weight:516.7092

MDL:MFCD00865135

CID:47159

PubChem ID:3000226

Fusidic acid Properties

Names and Identifiers

- Fusidine
- Fusidic acid
- 16-(Acetyloxy)-3,11-dihydroxy-29-nordammara-17(20),24-dien-21-oic acid
- (3a,4a,8a,9b,11a,13a,14b,16b,17Z)-16-(Acetyloxy)-3,11-dihydroxy-29-Nordammara-17(20),24-dien-21-oic acid
- (2Z)-2-[(3R,4S,5S,8S,9S,10S,11R,13R,14S,16S)-16-acetyloxy-3,11-dihydroxy-4,8,10,14-tetramethyl-2,3,4,5,6,7,9,11,12,13,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-17-ylidene]-6-methylhept-5-enoic acid
- Diethanolamine fusidate
- Fucidic acid
- FUCIDIN
- Fucidin acid
- Fucithalmic
- fusdic acid
- Fusidate
- Fusidate sodium
- Ramycin
- Fucidate
- Flucidin
- Acido fusidico
- Acide fusidique
- Acidum fusidicum
- (-)-Fusidic acid
- SQ 16,603
- SQ 16603
- Fusidinic Acid
- MLS001332649
- 59XE10C19C
- SMR000857101
- SQ-16603
- 29-NORDAMMARA-17(20),24-DIEN-21-OIC ACID, 16-(ACETYLOXY)-3,11-DIHYDROXY-, (3alpha,4alpha,8alpha,9beta,11alpha,13alpha,14beta,16beta,17Z)
- Acidum fusidicum [INN-Latin]
- Fusidic acid for peak identification, European Pharmacopoeia (EP) Reference Standard
- FUSIDIC ACID [INN]
- C.A.S. 62,602; Diethanolamine fusidate
- NS00007426
- MFCD00865135
- J01XC01
- Q259930
- NSC 56192
- DS-3261
- MLS001332650
- FUSIDIC ACID (EP MONOGRAPH)
- Fusidic acid for peak identification
- Acide fusidique (INN-French)
- CEM-102
- s3971
- (3alpha,4alpha,8alpha,9beta,11alpha,13alpha,14beta,16beta,17Z)-16-(Acetyloxy)-3,11-dihydroxy-29-nordammara-17(20),24-dien-21-oic acid
- FUSIDIC ACID [EP IMPURITY]
- 29-Nordammara-17(20),24-dien-21-oic acid, 16-(acetyloxy)-3,11-dihydroxy-, (3a,4a,8a,9b,11a,13a,14b,16b,17Z)-
- 29-NORDAMMARA-17(20),24-DIEN-21-OIC ACID, 16-(ACETYLOXY)-3,11-DIHYDROXY-, (3.ALPHA.,4.ALPHA.,8.ALPHA.,9.BETA.,11.ALPHA.,13.ALPHA.,14.BETA.,16.BETA.,17Z)
- GTPL10815
- FUSIDIC ACID (EP IMPURITY)
- UNII-59XE10C19C
- CHEBI:29013
- EX-A3797
- NSC56192
- DTXCID103086
- (2E)-2-[(3R,4S,5S,8S,10S,11R,13R,14S,16S)-16-acetyloxy-3,11-dihydroxy-4,8,10,14-tetramethyl-2,3,4,5,6,7,9,11,12,13,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-17-ylidene]-6-methylhept-5-enoic acid
- 3.alpha.,16.beta.-Trihydroxy-29-nor-8.alpha.,9.beta.,13.alpha.,14.beta.-dammara-17(20),24-dien-21-oic acid 16-acetate
- DB02703
- Taksta
- DTXSID0023086
- 3alpha,11alpha,16beta-Trihydroxy-29-nor-8alpha,9beta,13alpha,14beta-dammara-17(20),24-dien-21-oic acid 16-acetate
- (2Z)-2-[(3alpha,4alpha,5alpha,8alpha,9beta,11alpha,13alpha,14beta,16beta,17Z)-16-(acetyloxy)-3,11-dihydroxy-4,8,10,14-tetramethylgonan-17-ylidene]-6-methylhept-5-enoic acid
- D04281
- (3alpha,4alpha,8alpha,9beta,11alpha,13alpha,147beta,167beta,17Z)-16-(Acetyloxy)-3,11-dihydroxy-29-nordammara-17(20),24-dien-21-oic Acid
- EINECS 230-256-0
- (-)-16beta-acetoxy-3alpha,11alpha-dihydroxyfusida-17(20)Z,24-diene-21-oic acid
- NSC-56192
- C.A.S. 62,602
- FUSIDIC ACID [WHO-DD]
- AKOS005146257
- FUSIDIC ACID [MI]
- (2Z)-2-[(3R,4S,5S,8S,9S,10S,11R,13R,14S,16S)-16-acetoxy-3,11-dihydroxy-4,8,10,14-tetramethyl-2,3,4,5,6,7,9,11,12,13,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-17-ylidene]-6-methyl-hept-5-enoic acid
- C06694
- CEM102
- Acido fusidico [INN-Spanish]
- 29-Nor-8alpha,9beta,13alpha,14beta-dammara-17(20),24-dien-21-oic acid, 3alpha,11alpha,16beta-trihydroxy-, 16-acetate, (Z)-
- ent-(17Z)-16alpha-(Acetyloxy)-3beta,11beta-dihydroxy-4beta,8,14-trimethyl-18-nor-5beta,10alpha-cholesta-17(20),24-dien-21-oic acid hemihydrate
- 29-Nordammara-17(20), 16-(acetyloxy)-3,11-dihydroxy-, (3.alpha.,4.alpha.,8.alpha.,9.beta.,11.alpha.,13.alpha.,14.beta.,16.beta.,17Z)-
- NCGC00485232-01
- BDBM58924
- 2-[(1Z,2S,3aS,3bS,5aS,6S,7R,9aS,9bS,10R,11aR)-2-(acetyloxy)-7,10-dihydroxy-3a,3b,6,9a-tetramethyl-hexadecahydro-1H-cyclopenta[a]phenanthren-1-ylidene]-6-methylhept-5-enoic acid
- Fusidic acid, European Pharmacopoeia (EP) Reference Standard
- 29-Nordammara-17(20),24-dien-21-oic acid, 16-(acetyloxy)-3,11-dihydroxy-, (3alpha,4alpha,8alpha,9beta,11alpha,13alpha,14beta,16beta,17Z)-
- Fusidic acid (USAN/INN)
- EN300-22411576
- Prestwick2_000390
- (Z)-ent-16alpha-(acetyloxy)-3beta,11beta-dihydroxy-4beta,8,14- trimethyl-18-nor-5beta,10alpha-cholesta-17(20),24-dien-21-oate
- IECPWNUMDGFDKC-MZJAQBGESA-N
- (2Z)-2-[(3R,4S,5S,8S,9S,10S,11R,13R,14S,16S)-16-acetyloxy-4,8,10,14-tetramethyl-3,11-bis(oxidanyl)-2,3,4,5,6,7,9,11,12,13,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-17-ylidene]-6-methyl-hept-5-enoic acid
- (2Z)-2-[(3R,4S,5S,8S,9S,10S,11R,13R,14S,16S)-16-acetyloxy-3,11-dihydroxy-4,8,10,14-tetramethyl-2,3,4,5,6,7,9,11,12,13,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-17-ylidene]-6-methyl-5-heptenoic acid
- F1007
- FUSIDICACID
- FUSIDIC ACID [USAN]
- CCG-269829
- (2Z)-2-((17Z)-16beta-acetoxy-3alpha,11alpha-dihydroxy-4alpha,8alpha,10,14beta-tetramethyl-5alpha,9beta,13alpha-gonan-17-ylidene)-6-methylhept-5-enoic acid
- Acid, Fusidic
- 6990-06-3
- HMS2235B11
- cid_3000226
- MLS002207094
- Sodium fusidate
- Q-201141
- FUSIDIC ACID [EP MONOGRAPH]
- 29-Nor-8.alpha.,13.alpha.,14.beta.-dammara-17(20),24-dien-21-oic acid, 3.alpha.,11.alpha.,16.beta.-trihydroxy-, 16-acetate, (Z)-
- SCHEMBL25646
- Anhydrous Fusidic Acid
- (3a,4a,8a,9b,11a,13a,147b,167b,17Z)-16-(Acetyloxy)-3,11-dihydroxy-29-nordammara-17(20),24-dien-21-oic acid
- (2Z)-2-[(3beta,4beta,5alpha,8alpha,9beta,11beta,13alpha,16beta,17Z)-16-(acetyloxy)-3,11-dihydroxy-4,8,10,14-tetramethylgonan-17-ylidene]-6-methylhept-5-enoic acid
- S01AA13
- Fusidic acid [USAN:INN:BAN]
- LMPR0106040001
- Acide fusidique [INN-French]
- Acidum fusidicum (INN-Latin)
- fusidic-acid
- 1qca
- CS-0013095
- D06AX01
- (2Z)-2-[(17Z)-16beta-acetoxy-3alpha,11alpha-dihydroxy-4alpha,8alpha,10,14beta-tetramethyl-5alpha,9beta,13alpha-gonan-17-ylidene]-6-methylhept-5-enoic acid
- Acido fusidico (INN-Spanish)
- CHEMBL374975
- HY-B1350
- (Z)-2-((3R,4S,5S,8S,9S,10S,11R,13R,14S,16S)-16-acetoxy-3,11-dihydroxy-4,8,10,14-tetramethyldodecahydro-1H-cyclopenta[a]phenanthren-17(2H,10H,14H)-ylidene)-6-methylhept-5-enoic acid
- 1ST157136
- fusidic acid
- +Expand
- MDL： MFCD00865135
- InChIKey： IECPWNUMDGFDKC-MZJAQBGESA-N
- Inchi： 1S/C31H48O6/c1-17(2)9-8-10-20(28(35)36)26-22-15-24(34)27-29(5)13-12-23(33)18(3)21(29)11-14-30(27,6)31(22,7)16-25(26)37-19(4)32/h9,18,21-25,27,33-34H,8,10-16H2,1-7H3,(H,35,36)/b26-20-/t18-,21-,22-,23+,24+,25-,27-,29-,30-,31-/m0/s1
- SMILES： O([H])[C@]1([H])C([H])([H])[C@@]2([H])/C(=C(/C(=O)O[H])\C([H])([H])C([H])([H])/C(/[H])=C(\C([H])([H])[H])/C([H])([H])[H])/[C@]([H])(C([H])([H])[C@]2(C([H])([H])[H])[C@@]2(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]3([H])[C@]([H])(C([H])([H])[H])[C@@]([H])(C([H])([H])C([H])([H])[C@]3(C([H])([H])[H])[C@@]21[H])O[H])OC(C([H])([H])[H])=O

Computed Properties

Exact Mass: 516.345089g/mol
Surface Charge: 0
XLogP3: 5.5
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 6
Monoisotopic Mass: 516.345089g/mol
Monoisotopic Mass: 516.345089g/mol
Topological Polar Surface Area: 104Å²
Heavy Atom Count: 37
Complexity: 994
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 10
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

LogP: 5.66610
PSA: 104.06000
Merck: 4317
Refractive Index: 1.4890 (estimate)
Boiling Point: 521.49°C (rough estimate)
Melting Point: 193°C(lit.)
Flash Point: 198
Color/Form: White solid
Sensitiveness: Sensitive to heat
pka: pK: 5.35 in water
λmax: 204(H2O)(lit.)
Specific Rotation: D20 -9° (chloroform)
Density: 1.0389 (rough estimate)

Fusidic acid Security Information

Symbol: GHS07
RTECS：RC1350000
WGK Germany：3
Safety Term：S36
Safety Instruction： S36
Risk Phrases：R22
Dangerous goods sign： Xn
Hazard Statement： H302
Warning Statement： P264-P270-P301+P312+P330-P501
Prompt：warning
Storage Condition：0-10°C
Risk Phrases： R22
Signal Word：Warning
Toxicity：LD50 in mice (g/kg): 1.2 s.c.; 1.5 orally (Godtfredsen)
Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)

Fusidic acid Customs Data

HS CODE：2942000000
Customs Data：

China Customs Code:
2942000000

Fusidic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003ATC-100mg	(3α,4α,8α,9β,11α,13α,14β,16β,17Z)-16-(Acetyloxy)-3,11-dihydroxy-29-nordammara-17(20),24-dien-21-oic acid	6990-06-3	97%	100mg	$4.00	2024-04-21
A2B Chem LLC	AB53184-100mg	Fusidic acid	6990-06-3	97%	100mg	$4.00	2024-04-19
Aaron	AR003B1O-100mg	(3α,4α,8α,9β,11α,13α,14β,16β,17Z)-16-(Acetyloxy)-3,11-dihydroxy-29-nordammara-17(20),24-dien-21-oic acid	6990-06-3	97%	100mg	$4.00
abcr	AB181259-5 g	Fusidic acid, 95%; .	6990-06-3	95%	5 g	€141.70	2023-07-20
Ambeed	A127938-100mg	(Z)-2-((3R,4S,5S,8S,9S,10S,11R,13R,14S,16S)-16-acetoxy-3,11-dihydroxy-4,8,10,14-tetramethyldodecahydro-1H-cyclopenta[a]phenanthren-17(2H,10H,14H)-ylidene)-6-methylhept-5-enoic acid	6990-06-3	97%	100mg	$5.0	2024-05-30
Apollo Scientific	BIF6400-500mg	Fusidic acid, free acid	6990-06-3		500mg	£40.00	2024-05-23
Biosynth	AF23629-5 g	Fusidic acid	6990-06-3		5g	$76.23
Chemenu	CM191800-10g	Fusidic Acid	6990-06-3	97%	10g	$128
ChemScence	CS-0013095-5g	Fusidic acid	6990-06-3		5g	$99.0	2021-09-02
Cooke Chemical	A4375912-1G	Fusidic Acid	6990-06-3	98%	1G	RMB 135.20	2023-04-14